Cas no 477858-86-9 (Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone)

• Product Name: Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone
• CAS No: 477858-86-9
• CID: 3028504
• Update Time: 2025-06-12

Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXYL[4-(4-NITROBENZOYL)PIPERAZINO]METHANONE
• Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone

Introduction to Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone (CAS No. 477858-86-9)

Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone, a compound with the chemical identifier CAS No. 477858-86-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising a cyclohexyl group, a piperazine ring, and a 4-nitrobenzoyl moiety, has garnered attention due to its potential biological activities and synthetic utility.

The molecular structure of Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone is characterized by its complex interplay of functional groups, which contribute to its diverse chemical properties. The presence of the nitro group in the 4-nitrobenzoyl moiety introduces a region of high electrophilicity, making the compound a valuable intermediate in various organic synthesis pathways. Additionally, the piperazine ring is known for its role in drug design, often contributing to enhanced solubility and bioavailability in pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. The structural framework of Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone aligns well with this trend, offering a promising scaffold for further derivatization and exploration. Researchers have been particularly interested in leveraging its unique properties to develop compounds with potential applications in neurological disorders, infectious diseases, and cancer therapy.

In the context of contemporary research, Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone has been investigated for its pharmacological profile. Initial studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could be exploited for the treatment of conditions such as depression and anxiety. Furthermore, its ability to interact with bacterial enzymes has prompted investigations into its antimicrobial potential.

The synthesis of Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include the formation of the piperazine-carboxylic acid linkage followed by acylation with 4-nitrobenzoyl chloride. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to enhance reaction efficiency and selectivity.

The role of computational chemistry in the study of Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding the mechanistic aspects of its interactions with biological targets. These insights have guided experimental efforts and have accelerated the discovery process.

Future directions in the research of Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone include exploring its derivatives for improved pharmacological properties. By modifying substituents on the cyclohexyl ring or introducing additional functional groups, researchers aim to enhance its potency, selectivity, and metabolic stability. Such modifications could lead to novel drug candidates with significant therapeutic value.

The industrial significance of Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone extends beyond academic research. Its use as an intermediate in pharmaceutical manufacturing underscores its importance in drug development pipelines. Companies specializing in fine chemicals have recognized the demand for this compound and have invested in scalable synthetic routes to meet market needs.

In conclusion, Cyclohexyl4-(4-nitrobenzoyl)piperazinomethanone (CAS No. 477858-86-9) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in both research laboratories and industrial settings. As our understanding of its properties continues to evolve, so too will its applications in addressing some of humanity's most pressing health challenges.